2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[4-(4-methylphenyl)-1,1-dioxo-3H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl]acetamide
• InChI: InChI=1S/C21H19FN4O3S/c1-15-8-10-16(11-9-15)26-14-25(30(28,29)19-7-4-12-23-21(19)26)13-20(27)24-18-6-3-2-5-17(18)22/h2-12H,13-14H2,1H3,(H,24,27)
• InChI Key: ICAGQYYZRYSJKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CN(S(=O)(=O)C3=C2N=CC=C3)CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C21H19FN4O3S
• Molecular Weight: 426.5 g/mol

Description

The compound contains a p-tolyl group, which is a group derived from toluene by removal of a hydrogen atom from the ring carbon atom at the 4-position. It also contains a 2-fluorophenyl group, which is a phenyl group with a fluorine atom at the 2nd position. The compound also appears to contain a 1,2,4-thiadiazine ring, which is a type of heterocyclic compound.

Scientific Research Applications

1. Src Kinase Inhibitory and Anticancer Activities

Compounds related to 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(2-fluorophenyl)acetamide have been investigated for their potential Src kinase inhibitory and anticancer activities. Studies on similar compounds, such as thiazolyl N-benzyl-substituted acetamide derivatives, have shown inhibitory effects on Src kinase, a key enzyme in cancer cell signaling, and demonstrated potential for treating various cancer types (Fallah-Tafti et al., 2011).

2. Insecticidal Properties

Research has also explored the insecticidal properties of compounds structurally similar to 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(2-fluorophenyl)acetamide. Studies involving the synthesis of heterocycles incorporating a thiadiazole moiety, like the mentioned compound, have shown effectiveness against certain insects, such as the cotton leafworm (Fadda et al., 2017).

3. Antitumor Activity Against Breast Cancer

Compounds with structural similarities to 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(2-fluorophenyl)acetamide have been synthesized and evaluated for their potential anti-breast cancer agents. Research in this area has shown that certain thiadiazoles bearing pyrido [2,3-d] pyrimidinone moiety can exhibit potent antitumor activity (Gomha et al., 2017).

4. GLS Inhibition and Potential for Cancer Treatment

Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which share a similar molecular structure, has identified their role as potent and selective inhibitors of kidney-type glutaminase (GLS), an enzyme important in cancer metabolism. These compounds have demonstrated potential for therapeutic application in cancer treatment (Shukla et al., 2012).

5. Radioligand Imaging Applications

Compounds structurally related to the given chemical have been explored for their potential as selective ligands in radioligand imaging, particularly in positron emission tomography (PET). This application is significant in studying various biological targets within the body (Dollé et al., 2008).

6. Anti-Lung Cancer Activity

Another application is in the development of compounds for their anti-lung cancer activity. Research has shown that fluoro-substituted compounds similar to 2-(1,1-dioxido-4-(p-tolyl)-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)-N-(2-fluorophenyl)acetamide have potential as anticancer agents, particularly against lung cancer (Hammam et al., 2005).